Cas no 886496-99-7 (2-(3-Chloro-5-(trifluoromethyl)phenyl)acetic acid)

2-(3-Chloro-5-(trifluoromethyl)phenyl)acetic acid is a versatile organic compound with a unique chlorinated and trifluoromethylated aromatic ring. It exhibits potent biological activity, making it suitable for research in drug discovery and medicinal chemistry. The compound's structural features contribute to its high specificity and selectivity in various chemical reactions.
2-(3-Chloro-5-(trifluoromethyl)phenyl)acetic acid structure
886496-99-7 structure
Product Name:2-(3-Chloro-5-(trifluoromethyl)phenyl)acetic acid
CAS No:886496-99-7
MF:C9H6ClF3O2
MW:238.590952396393
MDL:MFCD04115851
CID:993279
PubChem ID:3797627
Update Time:2025-10-31

2-(3-Chloro-5-(trifluoromethyl)phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Chloro-5-(trifluoromethyl)phenyl)acetic acid
    • 3-Chloro-5-(trifluoromethyl)phenylacetic acid
    • 3-chloro-5-(trifluoromethyl)Benzeneacetic acid
    • 2-[3-chloro-5-(trifluoromethyl)phenyl]acetic acid
    • 3-Chloro-5-(trifluoromethyl)benzeneacetic acid (ACI)
    • 3'-CHLORO-5'-TRIFLUOROMETHYLBENZENEACETIC ACID
    • SCHEMBL10153376
    • AS-46101
    • EN300-1932014
    • CL8774
    • VEEZRFPBIRDYOE-UHFFFAOYSA-N
    • CS-0060193
    • AKOS015890278
    • DTXSID60396552
    • MFCD04115851
    • AB20631
    • [3-Chloro-5-(trifluoromethyl)phenyl]acetic acid
    • 886496-99-7
    • MDL： MFCD04115851
    • Inchi： 1S/C9H6ClF3O2/c10-7-2-5(3-8(14)15)1-6(4-7)9(11,12)13/h1-2,4H,3H2,(H,14,15)
    • InChI Key： VEEZRFPBIRDYOE-UHFFFAOYSA-N
    • SMILES： O=C(CC1C=C(C(F)(F)F)C=C(Cl)C=1)O

Computed Properties

  • Exact Mass: 238.00100
  • Monoisotopic Mass: 238.001
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3A^2
  • XLogP3: 2.9

Experimental Properties

  • Color/Form: No data avaiable
  • Density: No data available
  • Melting Point: 125-127℃
  • Boiling Point: No data available
  • Flash Point: No data available
  • PSA: 37.30000
  • LogP: 2.98590
  • Vapor Pressure: No data available

2-(3-Chloro-5-(trifluoromethyl)phenyl)acetic acid Security Information

2-(3-Chloro-5-(trifluoromethyl)phenyl)acetic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(3-Chloro-5-(trifluoromethyl)phenyl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LH547-1g
2-(3-Chloro-5-(trifluoromethyl)phenyl)acetic acid
 886496-99-7 98%
1g
 289.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LH547-200mg
2-(3-Chloro-5-(trifluoromethyl)phenyl)acetic acid
 886496-99-7 98%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LH547-50mg
2-(3-Chloro-5-(trifluoromethyl)phenyl)acetic acid
 886496-99-7 98%
50mg
 45.0CNY 2021-08-04
Ambeed
A717809-250mg
2-(3-Chloro-5-(trifluoromethyl)phenyl)acetic acid
 886496-99-7 98%
250mg
 $20.0 2025-04-15
Ambeed
A717809-1g
2-(3-Chloro-5-(trifluoromethyl)phenyl)acetic acid
 886496-99-7 98%
1g
 $48.0 2025-04-15
Ambeed
A717809-5g
2-(3-Chloro-5-(trifluoromethyl)phenyl)acetic acid
 886496-99-7 98%
5g
 $132.0 2025-04-15
Ambeed
A717809-10g
2-(3-Chloro-5-(trifluoromethyl)phenyl)acetic acid
 886496-99-7 98%
10g
 $224.0 2025-04-15
Chemenu
CM186104-10g
3-Chloro-5-(trifluoromethyl)phenylacetic acid
 886496-99-7 97%
10g
 $*** 2023-03-29
Apollo Scientific
PC302198-1g
3-Chloro-5-(trifluoromethyl)phenylacetic acid
 886496-99-7 98%
1g
 £26.00 2025-02-21
Apollo Scientific
PC302198-5g
3-Chloro-5-(trifluoromethyl)phenylacetic acid
 886496-99-7 98%
5g
 £98.00 2025-02-21

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